Cas no 107447-22-3 (8-methyl-6,9-diazaspiro4.5decane-7,10-dione)

• Product Name: 8-methyl-6,9-diazaspiro4.5decane-7,10-dione
• CAS No: 107447-22-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD00792713
• CID: 127553
• PubChem ID: 541931
• Update Time: 2025-04-18

8-methyl-6,9-diazaspiro4.5decane-7,10-dione Chemical and Physical Properties

Names and Identifiers

• 6,9-Diazaspiro[4.5]decane-7,10-dione,8-methyl-
• 6,9-Diazaspiro[4.5]decane-7,10-dione,8-methyl-(9CI)
• 8-methyl-6,9-diazaspiro[4.5]decane-7,10-dione
• AC1LBTHF
• ACMC-20mb08
• AG-D-22983
• CTK4A5437
• KB-141211
• MolPort-002-801-671
• Oprea1_634125
• 8-methyl-6,9-diazaspiro4.5decane-7,10-dione
• DTXSID30337336
• Z1216814268
• LTRSPDHUDXWHRY-UHFFFAOYSA-N
• EN300-233889
• CS-0241548
• AKOS013568795
• 8-Methyl-6,9-diazaspiro[4.5]decane-7,10-dione #
• 2-(4-CHLORO-PHENYL)-QUINOLINE-4-CARBOXYLICACID
• 107447-22-3
• SCHEMBL15561421

• MDL： MFCD00792713
• Inchi： 1S/C9H14N2O2/c1-6-7(12)11-9(8(13)10-6)4-2-3-5-9/h6H,2-5H2,1H3,(H,10,13)(H,11,12)
• InChI Key： LTRSPDHUDXWHRY-UHFFFAOYSA-N
• SMILES： O=C1C2(CCCC2)NC(C(C)N1)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives